1-[4-(5-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride

• IUPAC Name: 1-[4-(5-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C14H17N3O2S.ClH/c1-10(18)16-5-7-17(8-6-16)14-15-12-9-11(19-2)3-4-13(12)20-14;/h3-4,9H,5-8H2,1-2H3;1H
• InChI Key: PBKSSZJWFHMURE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC3=C(S2)C=CC(=C3)OC.Cl
• Molecular Formula: C14H18ClN3O2S
• Molecular Weight: 327.8 g/mol

Description

Benzothiazole derivatives are common structural units in pharmacological drugs and medicinal chemistry. They exhibit various biological activities such as antibacterial and antifungal agents. Piperazine derivatives also have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity.

Synthesis Analysis

Benzothiazoles can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. A library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized through a multi-step procedure.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Scientific Research Applications

Antimicrobial Studies

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Antifungal Activity

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Antioxidant Activity

. This suggests potential applications in combating oxidative stress-related diseases.

Cytotoxic Activity

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Anticancer Activity

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Antibacterial and Antifungal Agents

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Mechanism of Action

Target of Action

Similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have been found to act as dopamine and serotonin antagonists . These compounds are used as antipsychotic drug substances .

Mode of Action

It’s worth noting that similar compounds have been found to exhibit various biological activities, such as antibacterial activity . One of the synthesized compounds showed a good activity against Bacillus subtilis and Staphylococcus aureus .

Biochemical Pathways

Similar compounds have been found to exhibit various biological activities, implying that they may affect multiple biochemical pathways .

Pharmacokinetics

The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

Similar compounds have been found to exhibit various biological activities, such as antibacterial activity .

Action Environment

It’s worth noting that the biological activity of similar compounds can be influenced by various factors, including their chemical structure and the presence of other compounds .

Safety and Hazards

The safety and hazards of similar compounds are evaluated based on their biological activity. Some compounds showed good activity against Bacillus subtilis and Staphylococcus aureus with MIC 500 µg/mL.

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Future research may focus on increasing the biological activity of these derivatives.